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Compound of Interest

Compound Name: LSN2463359

Cat. No.: B608656 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction LSN2463359 is a potent, selective, and brain-penetrant positive allosteric

modulator (PAM) of the metabotropic glutamate receptor 5 (mGlu5).[1][2] As a PAM,

LSN2463359 enhances the receptor's response to the endogenous ligand, glutamate, without

demonstrating intrinsic agonist activity on its own.[3] The mGlu5 receptor's functional

interaction with the N-methyl-D-aspartate (NMDA) receptor has made it a target of interest in

neuroscience research, particularly in studies related to schizophrenia and other neurological

disorders.[3][4] LSN2463359 has been shown to reverse learning deficits in certain rat models

of schizophrenia.[1][2]

Proper preparation of stock solutions is critical for ensuring the accuracy and reproducibility of

in vitro and in vivo experiments. This document provides detailed protocols for the preparation,

storage, and handling of LSN2463359 stock solutions.

Chemical and Physical Properties
A summary of the key quantitative data for LSN2463359 is presented below. These properties

are essential for accurate stock solution preparation and experimental design.
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Property Value Source

IUPAC Name

N-(1-methylethyl)-5-[2-(4-

pyridinyl)ethynyl]-2-

pyridinecarboxamide

[1]

CAS Number 1401031-52-4 [1][5]

Molecular Formula C₁₆H₁₅N₃O [1][6]

Molecular Weight 265.31 g/mol [2][7]

Purity ≥98% [1][2]

Appearance Crystalline Solid [1]

Solubility (25°C)
DMSO: ≥30 mg/mL; DMF: 30

mg/mL; Ethanol: 30 mg/mL
[1]

DMSO: 125 mg/mL (471.15

mM) with ultrasonication
[7]

EC₅₀ 24 nM for mGlu₅ receptor [1][2]

Powder Storage

Short-term (days-weeks): 0-

4°C; Long-term (months-

years): -20°C

[6]

Stock Solution Storage
1 month at -20°C; 6 months at

-80°C
[5]

Experimental Protocols
Required Materials and Equipment

LSN2463359 powder

High-purity, anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or cryovials

Calibrated analytical balance
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Vortex mixer and/or sonicator

Calibrated micropipettes and sterile, disposable tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

(Optional) 0.22 µm syringe filter for sterilization

Protocol: Preparation of a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution of LSN2463359 in DMSO, a

common starting concentration for many biological experiments.

1. Calculation: Determine the mass of LSN2463359 powder required. The formula for this

calculation is: Mass (mg) = Desired Concentration (mol/L) x Molecular Weight ( g/mol ) x

Volume (L) x 1000 To prepare 1 mL of a 10 mM stock solution: Mass (mg) = 0.010 mol/L x

265.31 g/mol x 0.001 L x 1000 = 2.65 mg

2. Weighing:

Before opening the vial, centrifuge it briefly to ensure all powder is collected at the bottom.[8]

Carefully weigh out 2.65 mg of LSN2463359 powder on an analytical balance and place it in

a sterile microcentrifuge tube.

3. Solubilization:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the LSN2463359
powder.

Cap the tube tightly and vortex thoroughly until the compound is completely dissolved. For

compounds that are difficult to dissolve, gentle warming or brief sonication can be applied.[9]

4. (Optional) Sterilization:

If the stock solution is intended for use in sterile cell culture, it can be sterilized by filtering it

through a 0.22 µm syringe filter into a new sterile tube.[9] DMSO is bactericidal, which helps

maintain sterility.[8]
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5. Aliquoting and Storage:

To avoid degradation from repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 10-20 µL) in sterile, tightly sealed amber vials or

cryotubes.[5]

Store the aliquots protected from light. For short-term storage, -20°C is suitable for up to one

month.[5] For long-term storage, -80°C is recommended for up to six months.[5]

Preparation of Working Solutions
On the day of the experiment, thaw a single aliquot of the LSN2463359 stock solution at

room temperature.

Prepare serial dilutions of the stock solution in the appropriate cell culture medium or

experimental buffer to achieve the desired final concentration.

Important: To prevent precipitation, it is best to make initial dilutions in the same solvent

(DMSO) before the final dilution into an aqueous medium. The final concentration of DMSO

in the experimental medium should be kept low (typically <0.5%) to avoid solvent-induced

toxicity.[8][10] Always include a vehicle control (medium with the same final concentration of

DMSO) in your experiments.

Visualizations
Experimental Workflow
The following diagram illustrates the standard workflow for preparing the LSN2463359 stock

solution.
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Stock Solution Preparation Workflow
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Caption: Workflow for LSN2463359 stock solution preparation.
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Signaling Pathway
LSN2463359 acts as a positive allosteric modulator of the mGlu5 receptor, a G-protein coupled

receptor (GPCR). The diagram below provides a simplified overview of this mechanism.

Caption: LSN2463359 enhances mGlu5 signaling allosterically.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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